Cas no 67910-12-7 (11-Dehydro Thromboxane B2 (85%))

• Product Name: 11-Dehydro Thromboxane B2 (85%)
• CAS No: 67910-12-7
• Molecular Formula: C₂₀H₃₂O₆
• Molecular Weight: 368.46448
• MDL: MFCD00036966
• CID: 512894
• PubChem ID: 5280891

11-Dehydro Thromboxane B2 (85%) Properties

Names and Identifiers

• 5-Heptenoic acid,7-[(2R,3S,4S)-tetrahydro-4-hydroxy-2-[(1E,3S)-3-hydroxy-1-octen-1-yl]-6-oxo-2H-pyran-3-yl]-,(5Z)-
• 11-Dehydro Thromboxane B2
• 11-dehydro Thromboxane B2 Lipid Maps MS Standard
• 5-Heptenoic acid,7-[(2R,3S,4S)-tetrahydro-4-hydroxy-2-[(1E,3S)-3-hydroxy-1-octen-1-yl]-6-oxo-2...
• THROMBOXA-5,13-DIEN-1-OIC ACID, 9,15-DIHYDROXY-11-OXO-, (5Z,9.ALPHA.,13E,15S)-
• CJ6ST9UG7C
• SCHEMBL501141
• GTPL4484
• 11-dehydrothromboxane B2
• CS-0059435
• LMFA03030004
• SR-01000946879-1
• NCGC00161307-01
• Q2806929
• (Z)-7-[(2R,3S,4S)-4-hydroxy-2-[(E,3S)-3-hydroxyoct-1-enyl]-6-oxooxan-3-yl]hept-5-enoic acid
• BML2-B08
• 9S,15S-dihydroxy-11-oxo-thromboxa-5Z,13E-dien-1-oic acid
• PD020566
• C05964
• CHEMBL1405272
• 11-Keto-thromboxane B2
• CHEBI:28667
• (5Z)-7-((2R,3S,4S)-TETRAHYDRO-4-HYDROXY-2-((1E,3S)-3-HYDROXY-1-OCTEN-1-YL)-6-OXO-2H-PYRAN-3-YL)-5-HEPTENOIC ACID
• SR-01000946879
• HY-113420
• 11-Dehydro-txb2
• 5-HEPTENOIC ACID, 7-((2R,3S,4S)-TETRAHYDRO-4-HYDROXY-2-((1E,3S)-3-HYDROXY-1-OCTEN-1-YL)-6-OXO-2H-PYRAN-3-YL)-, (5Z)-
• 11-Dehydro-thromboxane B2
• 67910-12-7
• (5Z,13E,15S)-9alpha,15-dihydroxy-11-oxothromboxa-5,13-dien-1-oic acid
• 11-keto-thromboxane
• (Z)-7-((2R,3S,4S)-4-Hydroxy-2-((E,3S)-3-Hydroxyoct-1-Enyl)-6-Oxooxan-3-Yl)Hept-5-Enoic Acid
• 5-Heptenoic acid, 7-((2R,3S,4S)-tetrahydro-4-hydroxy-2-((1E,3S)-3-hydroxy-1-octenyl)-6-oxo-2H-pyran-3-yl)-, (5Z)-
• 11-dehydrothromboxane
• 1ST170982-100J
• 11-dehydro-thromboxane
• 11-Dehydrothromboxane B2 Solution in Methyl acetate, 100ug/mL
• 9.alpha.,15S-Dihydroxy-11-oxothromba-5Z,13E-dien-1-oic acid
• 11-DEHYDROTHROMBOXANEB2
• 11-dehydroTXB2
• 9alpha,15S-Dihydroxy-11-oxothromba-5Z,13E-dien-1-oic acid

• MDL： MFCD00036966
• InChIKey： KJYIVXDPWBUJBQ-UHHGALCXSA-N
• Inchi： InChI=1S/C20H32O6/c1-2-3-6-9-15(21)12-13-18-16(17(22)14-20(25)26-18)10-7-4-5-8-11-19(23)24/h4,7,12-13,15-18,21-22H,2-3,5-6,8-11,14H2,1H3,(H,23,24)/b7-4-,13-12+/t15-,16-,17-,18+/m0/s1
• SMILES： CCCCC[C@@H](/C=C/[C@@H]1[C@@H](C/C=C\CCCC(=O)O)[C@H](CC(=O)O1)O)O

Computed Properties

• Exact Mass: 368.22000
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Rotatable Bond Count: 12
• Monoisotopic Mass: 368.22
• Heavy Atom Count: 26
• Complexity: 485
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.6
• Surface Charge: 0
• Topological Polar Surface Area: 104

Experimental Properties

• LogP: 2.97760
• PSA: 104.06000
• Refractive Index: 1.552
• Boiling Point: 588.5 °C at 760 mmHg
• Melting Point: NA
• Vapor Pressure: Not available
• Flash Point: 202.9 °C
• Color/Form: 。
• Solubility: 。
• Density: 1.167

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Eicosanoids Thromboxanes
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Thromboxanes